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Compound of Interest

Compound Name: PROTAC Sirt2 Degrader-1

Cat. No.: B610851

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sirtuin 2 (SIRT2) is a member of the sirtuin family of NAD+-dependent deacetylases.[1][2]

Primarily localized in the cytoplasm, SIRT2 plays a crucial role in various cellular processes,

including cell cycle regulation, microtubule dynamics, and metabolic homeostasis.[1][3][4] It

deacetylates numerous protein substrates, including α-tubulin and histone H4.[1][3] The

dysregulation of SIRT2 has been implicated in the pathogenesis of cancer, neurodegenerative

diseases, and metabolic disorders, making it a compelling target for therapeutic intervention.[5]

[6][7]

Proteolysis-targeting chimeras (PROTACs) are innovative heterobifunctional molecules

designed to hijack the cell's natural protein disposal system—the ubiquitin-proteasome system

—to selectively eliminate target proteins.[7] PROTAC Sirt2 Degrader-1 is a SirReal-based

PROTAC that links a highly potent and selective SIRT2 inhibitor to a ligand for the Cereblon

(CRBN) E3 ubiquitin ligase.[8][9][10] This molecule facilitates the formation of a ternary

complex between SIRT2 and the E3 ligase, leading to the ubiquitination and subsequent

proteasomal degradation of SIRT2.[7][9]
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This application note provides a detailed protocol for assessing the effect of SIRT2 degradation

by PROTAC Sirt2 Degrader-1 on cell viability.

Mechanism of Action & Signaling Pathways
PROTAC Sirt2 Degrader-1 operates by inducing the selective degradation of SIRT2. The

molecule simultaneously binds to SIRT2 and the CRBN E3 ligase, bringing them into close

proximity. This induced proximity triggers the polyubiquitination of SIRT2, marking it for

destruction by the 26S proteasome. The PROTAC molecule is then released to act catalytically,

degrading multiple SIRT2 proteins.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sirtuin 2 - Wikipedia [en.wikipedia.org]

2. SIRT2 Affects Cell Proliferation and Apoptosis by Suppressing the Level of Autophagy in
Renal Podocytes - PMC [pmc.ncbi.nlm.nih.gov]

3. Frontiers | Sirtuin 2 (SIRT2): Confusing Roles in the Pathophysiology of Neurological
Disorders [frontiersin.org]

4. Human Sirtuin 2 Localization, Transient Interactions, and Impact on the Proteome Point to
Its Role in Intracellular Trafficking - PMC [pmc.ncbi.nlm.nih.gov]

5. Human Sirtuin 2 Localization, Transient Interactions, and Impact on the Proteome Point to
Its Role in Intracellular Trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Frontiers | The Clinical Significance of SIRT2 in Malignancies: A Tumor Suppressor or an
Oncogene? [frontiersin.org]

7. Sirt2-targeting Protein Degrader Ligand Design Service - Creative Biolabs [creative-
biolabs.com]

8. medchemexpress.com [medchemexpress.com]

9. PROTAC Sirt2 Degrader-1(University of Freiburg) - Drug Targets, Indications, Patents -
Synapse [synapse.patsnap.com]

10. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Application Note: Cell Viability Assay with PROTAC
Sirt2 Degrader-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610851/docs#application-note-cell-viability-assay-
with-protac-sirt2-degrader-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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